4-(3-buten-1-yn-1-yl)-2,3,6-trimethyl-4-piperidinol

• IUPAC Name: 4-but-3-en-1-ynyl-2,3,6-trimethylpiperidin-4-ol
• InChI: InChI=1S/C12H19NO/c1-5-6-7-12(14)8-9(2)13-11(4)10(12)3/h5,9-11,13-14H,1,8H2,2-4H3
• InChI Key: LUXZSJCHMZHLSG-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C(C(N1)C)C)(C#CC=C)O
• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol

Description

Synthesis Analysis

The synthesis of similar piperidinol compounds involves multi-step reactions, including catalysis and polymerization processes. For instance, the radical polymerization of stereoisomers related to this compound has been examined, highlighting the influence of spatial orientation on reactivity and polymerization rate, as determined through methods like the "rotating sector" and supported by quantum chemical calculations (Aliev et al., 1992).

Molecular Structure Analysis

Structural analysis of related compounds through methods like crystallography, DFT calculations, and Hirshfeld surface analysis offers insights into the molecular arrangement, bond lengths, angles, and intermolecular interactions. These studies reveal how molecular structure affects physical and chemical properties (Arulraj et al., 2019).

Chemical Reactions and Properties

The reactivity of piperidinol compounds with various reagents and under different conditions has been explored, showing a range of possible chemical transformations. The studies include analysis of polymerization reactions and the exploration of catalysis for the creation of novel compounds (Thabet et al., 2022).

Physical Properties Analysis

Investigations into the physical properties of similar compounds often focus on crystalline structure, thermal stability, and solubility. X-ray diffraction studies, for instance, provide detailed information about the arrangement of atoms within a crystal lattice, aiding in the understanding of how structure influences physical properties (Karthik et al., 2021).

Chemical Properties Analysis

The chemical properties, such as reactivity patterns, functional group transformations, and interaction with catalysts, are key areas of interest. Spectroscopic methods like FT-IR, NMR, and mass spectrometry, along with computational studies, play crucial roles in elucidating these properties. The synthesis and characterizations of related compounds demonstrate the versatility and rich reactivity of piperidinol derivatives (Doss et al., 2020).